Cas no 2228453-11-8 (N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine)

• Product Name: N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine
• CAS No: 2228453-11-8
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 6058326
• PubChem ID: 165610513
• Update Time: 2025-10-31

N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine
• N-methyl-N-[3-(1H-1,2,4-triazol-1-yl)propyl]hydroxylamine
• EN300-1728611
• 2228453-11-8

• Inchi： 1S/C6H12N4O/c1-9(11)3-2-4-10-6-7-5-8-10/h5-6,11H,2-4H2,1H3
• InChI Key： QPZNFQXSOMZNCL-UHFFFAOYSA-N
• SMILES： ON(C)CCCN1C=NC=N1

Computed Properties

• Exact Mass: 156.10111102g/mol
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.2Ų

Additional information on N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine

Introduction to N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine (CAS No. 2228453-11-8)

N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications in drug development. This compound, identified by the CAS number 2228453-11-8, has garnered attention due to its structural features and its role in synthesizing novel bioactive molecules. The presence of a N-methyl group and a 1H-1,2,4-triazol-1-yl moiety makes it a versatile intermediate in the creation of complex organic molecules.

The compound's structure includes a propyl chain terminated with a hydroxylamine group, which contributes to its reactivity and potential utility in various chemical transformations. The 1H-1,2,4-triazol-1-yl ring is particularly noteworthy as it is known for its stability and ability to participate in hydrogen bonding interactions, making it a valuable component in designing molecules with specific binding properties.

In recent years, there has been growing interest in the development of new therapeutic agents that target specific biological pathways. N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine has shown promise as a building block in the synthesis of molecules that interact with biological targets such as enzymes and receptors. Its incorporation into drug candidates could lead to the discovery of new treatments for various diseases.

One of the most exciting aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been exploring its use as an intermediate in the synthesis of small molecule inhibitors that could modulate the activity of key enzymes involved in disease processes. For instance, studies have indicated that derivatives of this compound may have inhibitory effects on enzymes that are overexpressed in certain types of cancer.

The hydroxylamine group in N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine also makes it a candidate for further functionalization through various chemical reactions. This flexibility allows chemists to modify the molecule in ways that could enhance its pharmacological properties. For example, introducing additional functional groups could improve its solubility or binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine with greater accuracy. These tools have been instrumental in designing experiments that optimize the synthesis and purification of this compound. By leveraging computational methods, scientists can identify the most efficient routes for producing derivatives with enhanced therapeutic potential.

The role of this compound in drug development is further underscored by its compatibility with modern synthetic techniques such as flow chemistry and microwave-assisted reactions. These methods allow for faster and more efficient synthesis compared to traditional batch processes. As a result, N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine is becoming an increasingly popular choice for researchers seeking to develop new pharmaceuticals.

In conclusion, N-methyl-N-3-(1H-1,2,4-triazol-1-yl)propylhydroxylamine (CAS No. 2228453-11-8) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for developing new therapeutic agents. As research continues to uncover new ways to utilize this compound, it is likely to play an even greater role in the discovery and development of innovative treatments for various diseases.